Cas no 862976-54-3 (methyl 2-(4,6-difluoro-1,3-benzothiazol-2-yl)amino-1,3-benzothiazole-6-carboxylate)

• Product Name: methyl 2-(4,6-difluoro-1,3-benzothiazol-2-yl)amino-1,3-benzothiazole-6-carboxylate
• CAS No: 862976-54-3
• MF: C₁₆H₉F₂N₃O₂S₂
• MW: 377.388367414474
• CID: 6577832
• Update Time: 2025-08-03

methyl 2-(4,6-difluoro-1,3-benzothiazol-2-yl)amino-1,3-benzothiazole-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 2-(4,6-difluoro-1,3-benzothiazol-2-yl)amino-1,3-benzothiazole-6-carboxylate
• methyl 2-((4,6-difluorobenzo[d]thiazol-2-yl)amino)benzo[d]thiazole-6-carboxylate
• 6-Benzothiazolecarboxylic acid, 2-[(4,6-difluoro-2-benzothiazolyl)amino]-, methyl ester

• Inchi： 1S/C16H9F2N3O2S2/c1-23-14(22)7-2-3-10-11(4-7)24-15(19-10)21-16-20-13-9(18)5-8(17)6-12(13)25-16/h2-6H,1H3,(H,19,20,21)
• InChI Key： HSJGHXJDAJQGPF-UHFFFAOYSA-N
• SMILES： S1C2=CC(C(OC)=O)=CC=C2N=C1NC1=NC2=C(F)C=C(F)C=C2S1

Experimental Properties

• Density: 1.603±0.06 g/cm3(Predicted)
• Boiling Point: 524.4±58.0 °C(Predicted)
• pka: -0.01±0.10(Predicted)

Additional information on methyl 2-(4,6-difluoro-1,3-benzothiazol-2-yl)amino-1,3-benzothiazole-6-carboxylate

Introduction to Methyl 2-(4,6-difluoro-1,3-benzothiazol-2-yl)amino-1,3-benzothiazole-6-carboxylate (CAS No. 862976-54-3)

Methyl 2-(4,6-difluoro-1,3-benzothiazol-2-yl)amino-1,3-benzothiazole-6-carboxylate is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its CAS number 862976-54-3, belongs to a class of molecules known for their potential therapeutic applications. The unique structural features of this compound, particularly its dual benzothiazole core and fluoro-substituted aromatic ring, make it a subject of intense interest for researchers exploring novel drug candidates.

The benzothiazole scaffold is a well-established motif in medicinal chemistry, renowned for its broad spectrum of biological activities. These activities include antimicrobial, anti-inflammatory, and anticancer properties. The introduction of fluorine atoms into the molecular structure can significantly modulate the pharmacokinetic and pharmacodynamic profiles of benzothiazole derivatives. In particular, 4,6-difluoro-1,3-benzothiazol-2-yl groups are known to enhance metabolic stability and binding affinity to biological targets. This modification has been strategically employed in the development of drugs that require prolonged half-life and improved bioavailability.

The carboxylate functionality at the 6-position of the benzothiazole ring in Methyl 2-(4,6-difluoro-1,3-benzothiazol-2-yl)amino-1,3-benzothiazole-6-carboxylate not only contributes to the compound's solubility but also provides a site for further chemical modification. This versatility allows for the synthesis of derivatives with tailored properties for specific therapeutic applications. The amine group attached to the 4,6-difluoro-1,3-benzothiazol-2-yl moiety further enhances the compound's potential as a building block for more complex molecules.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of such compounds with greater accuracy. Molecular docking studies have shown that Methyl 2-(4,6-difluoro-1,3-benzothiazol-2-yl)amino-1,3-benzothiazole-6-carboxylate interacts with several key enzymes and receptors involved in cancer progression and inflammation. These interactions suggest that the compound may exhibit potent inhibitory effects on pathways relevant to these diseases.

In vitro studies have begun to unravel the mechanistic basis of the observed biological activities. Initial experiments indicate that this compound can inhibit the activity of enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are pivotal in mediating inflammatory responses. Additionally, preliminary data suggest that it may interfere with tyrosine kinases, which are frequently overexpressed in various types of cancer. These findings are particularly exciting as they align with current trends in drug development aimed at targeting multiple disease pathways simultaneously.

The synthesis of Methyl 2-(4,6-difluoro-1,3-benzothiazol-2-yl)amino-1,3-benzothiazole-6-carboxylate involves a multi-step process that requires careful optimization to ensure high yield and purity. Key steps include condensation reactions between appropriately substituted precursors followed by functional group transformations such as fluorination and carboxylation. Advanced synthetic techniques like palladium-catalyzed cross-coupling reactions have been employed to construct the benzothiazole core efficiently.

The presence of fluorine atoms in the 4,6-difluoro-1,3-benzothiazol-2-yl group is critical for achieving optimal pharmacological properties. Fluorine atoms can influence both electronic and steric properties of molecules, leading to enhanced binding affinity and metabolic stability. This has been demonstrated in various drug candidates where fluorine substitution has led to improved efficacy and reduced toxicity compared to their non-fluorinated counterparts.

Ongoing research is focused on exploring new derivatives of Methyl 2-(4,6-difluoro-1,3-benzothiazol-2-y)amino-1,3-benzothiazole-6-carboxylate to further refine its therapeutic profile. By modifying other functional groups or introducing additional substituents at different positions on the benzothiazole ring, researchers aim to develop compounds with even greater selectivity and potency. The use of high-throughput screening technologies is facilitating this process by allowing rapid evaluation of large libraries of derivatives.

The potential applications of this compound extend beyond oncology and inflammation management. Preliminary evidence suggests that it may also have neuroprotective properties due to its ability to modulate certain neurotransmitter systems. This opens up possibilities for its use in treating neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Furthermore, its structural similarity to known antiviral agents makes it an attractive candidate for developing novel treatments against infectious diseases.

In conclusion, Methyl 2-(4,6-difluoro-1,3-benzothiazol-2-yl)amino-^{<0xE9><0xA9><0x95>}>benzotbzole^{<0xE9><0xA9><0x95>}>carboxylate (CAS No.^{<0xE9><0xA9><0x95>}>8629768543) is a promising compound with diverse therapeutic potential. Its unique structural features make it an excellent candidate for further exploration in drug discovery efforts aimed at addressing some of today's most challenging medical conditions.